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Compound of Interest

Compound Name: Dimethyl phthalate-d6

Cat. No.: B110208

An in-depth guide to the core physicochemical properties of Dimethyl phthalate-d6, tailored
for researchers, scientists, and professionals in drug development. This document provides
essential data in a clear, structured format.

Core Physicochemical Data

Dimethyl phthalate-d6 is the deuterated form of Dimethyl phthalate.[1] It is a compound of
interest in various research applications, particularly as an internal standard for quantitative
analysis by NMR, GC-MS, or LC-MS. The incorporation of stable heavy isotopes, such as
deuterium, can be valuable for tracer studies in drug development.[2]

Below is a summary of the key quantitative data for Dimethyl phthalate-d6.
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Property Value

CAS Number 85448-30-2[1][3]

Molecular Weight 200.22 g/mol [1][2]

Molecular Formula C10H4D60O4[1]

Isotopic Purity 98-99 atom % DI[4]

Appearance Colorless oily liquid or solid at room
temperature[1][5]

Density 1.214 g/mL at 25°C[1]

Boiling Point 282°C[1]

Melting Point 2°C[1]

Flash Point 146°C

Logical Relationship Diagram

The following diagram illustrates the relationship between Dimethyl phthalate-d6 and its non-
deuterated counterpart, highlighting its primary application as a standard.

Compound Relationship

3 Isotopic Labeling - )
Dimethyl Phthalate Deuteration Dimethyl Phthalate-d6 Used as Internal Standard
(C10H1004) (C10H4D604) (.g., GC-MS, LC-MS)
CAS: 131-11-3 CAS: 85448-30-2 9 ’

Click to download full resolution via product page

Relationship between Dimethyl Phthalate and its deuterated form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dimethyl phthalate-d6 CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110208#dimethyl-phthalate-d6-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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